Cas no 1818885-54-9 (2-Chloro-4-[trans-3-amino-2,2,4,4-tetramethylcyclobutoxy]benzonitrile)

• Product Name: 2-Chloro-4-[trans-3-amino-2,2,4,4-tetramethylcyclobutoxy]benzonitrile
• CAS No: 1818885-54-9
• MF: C₁₅H₁₉ClN₂O
• MW: 278.777162790298
• MDL: MFCD30803693
• CID: 5018803
• PubChem ID: 118435261
• Update Time: 2024-11-07

2-Chloro-4-[trans-3-amino-2,2,4,4-tetramethylcyclobutoxy]benzonitrile Chemical and Physical Properties

Names and Identifiers

• AR antagonist 1
• 2-chloro-4-[trans-3-amino-2,2,4,4-tetramethylcyclobutoxy]benzonitrile
• 2-chloro-4-(trans-3-amino-2,2,4,4-tetramethylcyclobutoxy)benzonitrile
• CC1(C)C(N)C(C)(C)C1OC1=CC=C(C#N)C(Cl)=C1
• HY-130845
• 4-[(trans-3-Amino-2,2,4,4-tetramethylcyclobutyl)oxy]-2-chlorobenzonitrile
• SCHEMBL18473038
• ZMQAQKRIAFCCDB-JOCQHMNTSA-N
• CS-0114683
• SCHEMBL17162070
• EN300-22366808
• 4-(3-amino-2,2,4,4-tetramethylcyclobutyl)oxy-2-chlorobenzonitrile
• BS-43349
• DA-69756
• SCHEMBL17954387
• 2-chloro-4-[(1r,3r)-3-amino-2,2,4,4-tetramethylcyclobutoxy]benzonitrile
• 1818885-54-9
• AR antagonist 1?
• AKOS040732459
• SY246479
• SCHEMBL17162071
• MFCD30803693
• SCHEMBL17941087
• DTXSID001147413
• 4-(trans-3-Amino-2,2,4,4-tetramethylcyclobutoxy)-2-chlorobenzonitrile
• P18841
• 2-Chloro-4-[trans-3-amino-2,2,4,4-tetramethylcyclobutoxy]benzonitrile

• MDL： MFCD30803693
• Inchi： 1S/C15H19ClN2O/c1-14(2)12(18)15(3,4)13(14)19-10-6-5-9(8-17)11(16)7-10/h5-7,12-13H,18H2,1-4H3
• InChI Key： ZMQAQKRIAFCCDB-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=C1)OC1C(C)(C)C(C1(C)C)N

Computed Properties

• Exact Mass: 278.1185909g/mol
• Monoisotopic Mass: 278.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 59